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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonic acid

Cat. No.: B151769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-Chlorobenzenesulfonic acid (CAS No. 98-66-8). Adherence to these

guidelines is crucial for maintaining the chemical integrity of the compound, ensuring

experimental accuracy, and promoting laboratory safety.

Chemical and Physical Properties
4-Chlorobenzenesulfonic acid is an organosulfur compound that presents as a white to off-

white or grayish crystalline solid at room temperature.[1][2] It is known for its high solubility in

water and also has considerable solubility in polar organic solvents like ethanol and acetone.[2]

[3][4] This solubility is attributed to its polar sulfonic acid group, which can form hydrogen bonds

with water molecules.[2]

Table 1: Physical and Chemical Properties of 4-Chlorobenzenesulfonic Acid
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Property Value Source

CAS Number 98-66-8 [5]

Molecular Formula C₆H₅ClO₃S [5]

Molecular Weight 192.62 g/mol [5][6]

Appearance
White to off-white/grayish

crystalline solid
[1][2][3]

Melting Point 102 °C [7]

Boiling Point 149 °C at 22 mmHg [5][7]

Water Solubility
Highly soluble, may form a

very faint turbidity
[1][2][3]

pKa -0.83 ± 0.50 (Predicted) [1]

Storage Class
8A - Combustible corrosive

hazardous materials
[5]

Stability Profile
4-Chlorobenzenesulfonic acid is generally stable under recommended storage and ambient

conditions.[1][6][7][8] However, several factors can compromise its stability, leading to

degradation or hazardous reactions.

Hygroscopic Nature
The compound is hygroscopic, meaning it can readily absorb moisture from the air.[1][3] This

can lead to changes in its physical state, such as agglomeration or deliquescence, which can

affect its chemical properties and application effectiveness.[3] Therefore, protection from

moisture is a critical aspect of its storage.[9]

Thermal Stability
While stable at normal temperatures, the compound can decompose under fire conditions.[8]

Thermal decomposition can generate irritating, corrosive, and/or highly toxic gases, including

carbon oxides (CO, CO₂), sulfur oxides, and hydrogen chloride gas.[6][8]
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Incompatibilities
Contact with certain substances can trigger hazardous reactions. It is crucial to store 4-
Chlorobenzenesulfonic acid separately from:

Strong oxidizing agents[1][3][6][7][8]

Strong bases[1][3]

Reducing agents[1][3]

Metals (May be corrosive)[9]

Reactions with these substances may be exothermic or produce corrosive byproducts.[1]

Recommended Storage and Handling Conditions
To ensure the long-term stability and integrity of 4-Chlorobenzenesulfonic acid, the following

storage and handling protocols are mandatory.

Storage Conditions
Container: Keep the compound in a tightly sealed, corrosion-resistant container to prevent

moisture absorption and contamination.[1][3][6][8][9]

Atmosphere: Store in a cool, dry, and well-ventilated area.[1][3][6][8] Some sources

recommend storing under an inert gas due to its moisture sensitivity.[9]

Location: The storage location should be a designated "Corrosives area," away from heat

sources, open flames, and incompatible substances.[1][3][8]

Temperature: One source recommends storing below 86°F (30°C).[10]

Handling Precautions
Ventilation: Handle in a well-ventilated place or under a chemical fume hood to avoid the

formation and inhalation of dust and aerosols.[6][8][11]
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Personal Protective Equipment (PPE): Due to its corrosive nature, appropriate PPE is

required.[10] This includes chemical-resistant gloves, safety glasses and a face shield, and

protective clothing.[6][9]

Hygiene: Avoid contact with skin, eyes, and clothing.[6][8] Wash hands thoroughly after

handling.[8] Contaminated clothing should be removed and washed before reuse.[8]

Experimental Protocols for Stability Assessment
Detailed experimental protocols for the stability of 4-Chlorobenzenesulfonic acid are not

readily available in the public domain. However, a standard stability study would typically

involve the following methodologies:

Forced Degradation Study:

Objective: To identify potential degradation products and pathways.

Methodology:

1. Expose samples of 4-Chlorobenzenesulfonic acid to various stress conditions,

including heat (e.g., 60°C, 80°C), humidity (e.g., 75% RH, 90% RH), light (photostability

testing according to ICH Q1B guidelines), and chemical agents (acid, base, and

oxidizing agents).

2. At specified time points, withdraw samples.

3. Analyze the samples using a stability-indicating analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometry (MS)

detection, to separate and identify the parent compound and any degradation products.

4. Quantify the loss of the parent compound and the formation of degradants over time.

Long-Term Stability Study (ICH Q1A):

Objective: To determine the shelf-life and establish recommended storage conditions.

Methodology:
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1. Store multiple batches of the compound under proposed long-term storage conditions

(e.g., 25°C/60% RH) and accelerated conditions (e.g., 40°C/75% RH).

2. Pull samples at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-

term; 0, 1, 2, 3, 6 months for accelerated).

3. Test the samples for appearance, assay, degradation products, and any other critical

quality attributes.

4. Analyze the data to determine the rate of change and establish a retest period or shelf

life.

Visualization of Stability Pathways
The following diagram illustrates the relationship between proper storage conditions and the

stability of 4-Chlorobenzenesulfonic acid versus conditions that lead to degradation or

hazardous reactions.

Figure 1: Storage and Stability Logic for 4-Chlorobenzenesulfonic Acid
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Figure 1: Storage and Stability Logic for 4-Chlorobenzenesulfonic Acid
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The chemical stability of 4-Chlorobenzenesulfonic acid is well-maintained under controlled

conditions. The primary threats to its integrity are moisture, high temperatures, and contact with

incompatible materials such as strong bases and oxidizing agents. By implementing the

stringent storage and handling protocols outlined in this guide, researchers and scientists can

ensure the compound's quality, achieve reliable experimental results, and maintain a safe

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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